4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one

• Molecular Formula: C23H19N3O2
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 4-(4-pyridin-2-ylpiperazine-1-carbonyl)fluoren-9-one
• InChI: InChI=1S/C23H19N3O2/c27-22-17-7-2-1-6-16(17)21-18(22)8-5-9-19(21)23(28)26-14-12-25(13-15-26)20-10-3-4-11-24-20/h1-11H,12-15H2
• InChI Key: FVODHWZLXWOHRQ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3=CC=CC4=C3C5=CC=CC=C5C4=O

Description

4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one, also known as PPF, is a chemical compound that has gained attention in the scientific community due to its potential applications in research and development. PPF is a fluorescent probe that can be used to study protein-protein interactions, enzyme activity, and other biochemical processes.

Mechanism of Action

The mechanism of action of 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one involves its ability to bind to proteins and other biomolecules. When 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one binds to a protein, it causes a change in the fluorescence intensity of 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one. This change in fluorescence intensity can be used to study the protein-protein interactions, enzyme activity, and other biochemical processes.
Biochemical and Physiological Effects:
4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one does not have any known biochemical or physiological effects. It is a non-toxic compound that can be safely used in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one is its ability to selectively bind to proteins and other biomolecules. This makes it a useful tool for studying the structure and function of these molecules. In addition, 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one is a non-toxic compound that can be safely used in laboratory experiments.
One of the limitations of 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one is its low yield during the synthesis process. This can make it difficult to obtain large quantities of 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one for use in experiments. In addition, 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one is a relatively new compound, and more research is needed to fully understand its properties and potential applications.

Future Directions

There are many potential future directions for research involving 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one. One possible direction is the development of new synthesis methods that can increase the yield of 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one. Another direction is the study of the properties and applications of 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one in vivo. This could include the development of new diagnostic tools for various diseases and disorders. Finally, 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one could be used in the development of new drugs and therapies for a wide range of medical conditions.

Synthesis Methods

4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one can be synthesized using a multistep process. The first step involves the reaction of 4-bromo-9-fluorenone with 2-pyridinecarboxaldehyde to form 4-(2-pyridyl)-9-fluorenone. This intermediate product is then reacted with piperazine to form 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one. The overall yield of the synthesis process is approximately 20%.

Scientific Research Applications

4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one has a wide range of scientific research applications. It can be used as a fluorescent probe to study protein-protein interactions, enzyme activity, and other biochemical processes. 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one can also be used to study the structure and function of proteins and other biomolecules. In addition, 4-(4-Pyridin-2-yl-piperazine-1-carbonyl)-fluoren-9-one can be used as a diagnostic tool for various diseases and disorders.